Cas no 941963-51-5 (N-(3,4-dimethylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
• CAS No: 941963-51-5
• MF: C₂₃H₂₂N₄O₂
• MW: 386.446384906769
• CID: 5442348
• Update Time: 2025-05-20

N-(3,4-dimethylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• N-(3,4-dimethylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

• Inchi： 1S/C23H22N4O2/c1-15-4-7-18(8-5-15)20-13-21-23(29)26(10-11-27(21)25-20)14-22(28)24-19-9-6-16(2)17(3)12-19/h4-13H,14H2,1-3H3,(H,24,28)
• InChI Key： GYIDLPHWQBNZRE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)CN1C=CN2N=C(C3=CC=C(C)C=C3)C=C2C1=O

Additional information on N-(3,4-dimethylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

Professional Introduction to Compound with CAS No. 941963-51-5 and Product Name: N-(3,4-dimethylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide

Compound with the CAS number 941963-51-5 and the product name N-(3,4-dimethylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, characterized by its fused pyrazole and pyrazine rings, makes it a promising candidate for further investigation in drug discovery and development.

The chemical structure of this compound is highly sophisticated, featuring multiple functional groups that contribute to its unique pharmacological properties. Specifically, the presence of 3,4-dimethylphenyl and 4-methylphenyl substituents enhances its binding affinity to various biological targets. Additionally, the pyrazolo[1,5-a]pyrazin-5-ylacetamide moiety introduces a scaffold that is known to exhibit significant bioactivity in several pharmacological assays. This combination of structural elements makes the compound a compelling subject for detailed study.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrazole and pyrazine frameworks are particularly well-studied due to their ability to modulate enzyme activity and receptor binding. In particular, derivatives of these heterocycles have shown promise in treating a wide range of diseases, including inflammatory disorders, infectious diseases, and cancer. The compound in question (N-(3,4-dimethylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide) is no exception and has been the focus of several preliminary studies.

One of the most intriguing aspects of this compound is its potential as an inhibitor of key enzymes involved in metabolic pathways. Studies have suggested that it may interact with enzymes such as kinases and phosphodiesterases, which are critical for regulating cellular processes. The 3,4-dimethylphenyl and 4-methylphenyl groups are particularly important for these interactions, as they provide the necessary steric and electronic properties for effective binding. Furthermore, the acetamide moiety enhances solubility and bioavailability, making it more suitable for oral administration.

In vitro studies have demonstrated that this compound exhibits notable activity against several target proteins. For instance, it has shown inhibitory effects on enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in various signaling pathways associated with inflammation and cell proliferation. These findings are particularly relevant given the increasing interest in targeting these pathways for therapeutic intervention. Additionally, preliminary data suggest that the compound may have anti-proliferative effects on certain cancer cell lines, making it a potential candidate for further development in oncology research.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as multi-step organic synthesis and catalytic transformations have been employed to construct the complex framework efficiently. The use of 3,4-dimethylphenyl and 4-methylphenyl precursors is crucial for introducing the desired substituents into the final product. Furthermore, protecting group strategies have been utilized to prevent unwanted side reactions during synthesis.

Recent advancements in computational chemistry have also played a significant role in optimizing the synthesis of this compound. Molecular modeling techniques have been used to predict the most favorable reaction pathways and identify potential intermediates. These computational methods have not only accelerated the synthetic process but also provided valuable insights into the structural features that contribute to its bioactivity. By leveraging these tools, researchers can more efficiently design and synthesize novel derivatives with enhanced pharmacological properties.

The pharmacokinetic profile of this compound is another area of interest. Preliminary studies indicate that it exhibits good oral bioavailability and moderate metabolic stability. These characteristics are essential for developing a drug candidate that can be administered orally without significant degradation before reaching its target site of action. Additionally, studies on its distribution and excretion patterns will provide further insights into its potential therapeutic window and dosing regimen.

Future research directions include exploring the structure-activity relationships (SAR) of this compound to identify key functional groups responsible for its biological activity. By systematically modifying specific parts of the molecule, researchers can optimize its potency and selectivity against desired targets while minimizing off-target effects. This approach will be crucial for translating preclinical findings into clinical applications.

Moreover, investigating the mechanism of action (MoA) of this compound will provide a deeper understanding of how it interacts with biological systems at the molecular level. This knowledge will be invaluable for designing combination therapies that enhance therapeutic efficacy while reducing side effects. Additionally, exploring its potential use in preclinical models will provide further evidence of its therapeutic promise before moving into human clinical trials.

In conclusion,N-(3,4-dimethylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H-pyrazolo[1,,5-a]pyrazin<0xE1><0xB5><0xA8> acetamide (CAS No. 941963<0x2D><0x51><0x35>) represents a significant advancement in pharmaceutical chemistry with promising applications in drug discovery and development. Its complex structure, unique functional groups,and preliminary biological activity make it a compelling candidate for further investigation.